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Compound of Interest

Compound Name: 1,3-Adamantanedicarboxylic acid

Cat. No.: B120100

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of 1,3-Adamantanedicarboxylic acid, a key
intermediate in the pharmaceutical and polymer industries. This document outlines its chemical
properties, spectral data, and a detailed experimental protocol for its synthesis.

Core Chemical Identifiers and Properties

1,3-Adamantanedicarboxylic acid, with the CAS Number 39269-10-8, is a dicarboxylic acid
derivative of adamantane.[1][2][3][4] Its rigid, three-dimensional structure imparts unique
properties to molecules that incorporate it, influencing factors like lipophilicity and metabolic
stability in drug candidates.[5] It is primarily utilized in the development of pharmaceuticals,
including antidepressants and anti-parkinsonian drugs, and in the synthesis of high-
performance polymers to enhance thermal stability.[5][6]

General and Physical Properties
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Property Value Source(s)
CAS Number 39269-10-8 [11[2]13][4]
Molecular Formula C12H1604 [1112]14]
Molecular Weight 224.25 g/mol [1112]14]
Appearance Off-white powder / White solid [2][5]
Melting Point 275-278 °C 2114115171
Boiling Point 380.6 °C at 760 mmHg [2]
Flash Point 198.2 °C [2]
Sparingly soluble in DMSO,
Solubility slightly soluble in heated
methanol.[5]
Spectroscopic Data
Spectrum Type Data Source(s)

1H NMR (400 MHz, DMSO-ds)

5: 1.616 (m, 2H), 1.691-1.727
(M, 4H), 1.759-1.791 (m, 4H),

1.850-1.882 (m, 2H), 2.059 (m,

1H), 12.062 (br, s, 2H, COOH)

[1](7]

13C NMR (100 MHz, DMSO-ds)

5: 27.37 (C-5, C-7), 34.98 (C-

6), 37.66 (C-4, C-8, C-9, C-10),

39.78 (C-2), 39.89 (C-2, C-3),
177.76 (COOH)

[1](7]

IR (KBr, vmax, cm™1)

2913, 2851, 2636, 1691, 1451,
1410, 1344, 1249, 1103, 1084,
952, 743, 670, 528

[1](7]

Synthesis of 1,3-Adamantanedicarboxylic Acid

An efficient, one-pot synthesis method for 1,3-Adamantanedicarboxylic acid starting from 1-

Adamantanecarboxylic acid has been reported.[1][7][8] This process involves the oxidative
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carboxylation of the adamantane cage.

Experimental Protocol: One-Pot Synthesis from 1-

Adamantanecarboxylic Acid
This protocol is based on the method described by Zhu and Zhong (2013).[7]

Materials:

1-Adamantanecarboxylic acid (20 g)

Nitric acid (65%, 20 mL)

Sulfuric acid (98%, 160 mL)

Anhydrous formic acid (80%, 70 mL)

Crushed ice

Aqueous NaOH solution

e HCI

Apparatus:

Three-necked round-bottom flask

Magnetic stirrer

Thermometer

Dropping funnel

Procedure:

e Combine 1-Adamantanecarboxylic acid (20 g), nitric acid (65%, 20 mL), and sulfuric acid
(98%, 160 mL) in a three-necked round-bottom flask equipped with a magnetic stirrer and a
thermometer.
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e Cool the mixture to 0 °C in an ice bath.

» While maintaining the temperature at 0 °C, add anhydrous formic acid (80%, 70 mL)
dropwise over a period of 5 hours.

» After the addition is complete, allow the reaction to proceed for an additional hour at 0 °C.

o Pour the reaction mixture onto crushed ice.

« Filter the resulting precipitate and wash it several times with water to obtain a white solid.

e Dissolve the crude solid in an aqueous NaOH solution.

o Separate the clear upper solution and acidify it with HCI to a pH of 3.

« Filter the precipitate, wash with water, and dry under a vacuum.

Recrystallize the solid from ethanol to yield pure 1,3-Adamantanedicarboxylic acid.
Yield: 22.9 g (92%) of a white solid.[7]

Synthetic Pathway Visualization

The following diagram illustrates the experimental workflow for the synthesis of 1,3-
Adamantanedicarboxylic acid from 1-Adamantanecarboxylic acid.
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Caption: Synthesis workflow for 1,3-Adamantanedicarboxylic acid.

Biological Signhaling Pathways

While 1,3-Adamantanedicarboxylic acid is a valuable building block in the synthesis of
pharmacologically active compounds, detailed information regarding its direct involvement in
specific biological signaling pathways is not extensively documented in the public domain. Its
utility primarily stems from the incorporation of the rigid adamantane scaffold into larger drug
molecules to modulate their pharmacokinetic and pharmacodynamic properties.

Alternative Synthetic Approaches

Other methods for the synthesis of 1,3-Adamantanedicarboxylic acid have been patented,
which may be suitable for different scales of production or precursor availability.

Synthesis from 1,3-Adamantanediol

This method involves the carboxylation of 1,3-adamantanediol using formic acid and
concentrated sulfuric acid (Koch-Haff reaction).[9]
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Caption: Logical relationship for synthesis from 1,3-adamantanediol.

Two-Step Synthesis from Adamantanecarboxylic Acid

Another patented approach involves a two-step reaction: the oxidation of
adamantanecarboxylic acid to 3-hydroxy-1-adamantanecarboxylic acid, followed by a Koch-
Haaf carboxylation with formic acid.[10]

Adamantanecarboxylic Oxidation 3-Hydroxy-1-adamantane- Koch-Haaf 1,3-Adamantanedicarboxylic
Acid carboxylic Acid Carboxylation Acid

Click to download full resolution via product page

Caption: Two-step synthesis from adamantanecarboxylic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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